![molecular formula C15H14O3 B189876 cis-Dehydroosthol CAS No. 109741-40-4](/img/structure/B189876.png)
cis-Dehydroosthol
Overview
Description
Cis-Dehydroosthol is a natural product found in Glycosmis pentaphylla, Murraya paniculata, and other organisms . It has the molecular formula C15H14O3 .
Molecular Structure Analysis
The molecular structure of this compound includes a molecular formula of C15H14O3 and a molecular weight of 242.27 g/mol . The IUPAC name is 7-methoxy-8-[(1Z)-3-methylbuta-1,3-dienyl]chromen-2-one .Physical And Chemical Properties Analysis
This compound has a molecular weight of 242.27 g/mol, a hydrogen bond donor count of 0, a hydrogen bond acceptor count of 3, and a rotatable bond count of 3 . Its exact mass is 242.094294304 g/mol, and it has a topological polar surface area of 35.5 Ų .Scientific Research Applications
Allelopathic Substances in Plant Ecology
- Application : cis-Dehydroosthol and related compounds have been identified as potential allelopathic substances in plants. They show strong growth inhibitory effects on other plants, suggesting their role in ecological dominance and secondary succession in plant communities (Kobayashi et al., 2004).
Host-Guest Chemistry
- Application : In the field of host-guest chemistry, this compound derivatives have been studied for their stability and interaction characteristics. For instance, cis-stilbene derivatives encapsulated in cucurbit[7]uril demonstrate stability and unique host-guest interactions (Choi et al., 2003).
Organic Chemistry and Catalysis
- Application : The compound has been investigated in various organic synthesis and catalytic processes. For example, studies on the dehydration of cis-substituted naphthols have provided insights into the formation of carbocation intermediates and their stabilization in organic reactions (Kudavalli et al., 2012).
Agricultural Chemistry
- Application : In the context of agriculture, this compound related compounds, such as conjugated linoleic acids, have been studied for their effects on milk fat synthesis in dairy cows. This research provides insight into the dietary impacts on animal products (Perfield et al., 2007).
Biotechnological Applications
- Application : this compound and its derivatives have applications in biotechnology, particularly in the identification and manipulation of specific enzymes in microbial strains, which could be valuable for producing certain compounds or for bioremediation (Wissner et al., 2020).
Safety and Hazards
Mechanism of Action
Target of Action
It is a naturally occurring organic compound classified as a prenylated benzophenone. It has been isolated from various plants, including some members of the Rutaceae family .
Mode of Action
The exact mode of action of cis-Dehydroosthol is still under investigation. Some studies suggest it may possess antioxidant or anti-inflammatory properties.
Biochemical Pathways
Result of Action
Action Environment
Factors such as temperature, pH, and the presence of other compounds could potentially influence its action
properties
IUPAC Name |
7-methoxy-8-[(1Z)-3-methylbuta-1,3-dienyl]chromen-2-one | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H14O3/c1-10(2)4-7-12-13(17-3)8-5-11-6-9-14(16)18-15(11)12/h4-9H,1H2,2-3H3/b7-4- | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PJCYDTKNZVGNGP-DAXSKMNVSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=C)C=CC1=C(C=CC2=C1OC(=O)C=C2)OC | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC(=C)/C=C\C1=C(C=CC2=C1OC(=O)C=C2)OC | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H14O3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
242.27 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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